3-(4-Methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline
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Description
3-(4-Methylbenzenesulfonyl)-4-(4-methylpiperazin-1-yl)quinoline is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications
Efficient Synthesis of Quinoline Derivatives
- Study: Murugesan et al. (2017) demonstrated an efficient method for synthesizing chalcone derivatives using a titanium nanomaterial-based catalyst, which included the synthesis of 2-(4-ethylpiperazin-1-yl) quinoline-3-carbaldehyde. This approach offers high yield, simplicity, and cost-effectiveness, potentially making it valuable for large-scale production (Murugesan, Gengan, & Lin, 2017).
Green Synthesis of Piperazinyl-Quinolinyl Pyran Derivatives
- Study: Murugesan et al. (2016) developed an environmentally friendly, nanocrystalline titania-based sulfonic acid material as a catalyst for synthesizing piperazinyl-quinolinyl pyran derivatives. This method offers high yield and efficiency, contributing to sustainable chemistry (Murugesan, Gengan, & Krishnan, 2016).
Cytotoxic Properties of Quinoline Derivatives
- Study: Korcz et al. (2018) explored the synthesis of novel quinoline-3-carbaldehyde hydrazones and their in vitro cytotoxic properties. They found that certain compounds exhibited significant cancer cell growth inhibitory effects, suggesting potential applications in cancer therapy (Korcz, Sa̧czewski, Bednarski, & Kornicka, 2018).
Histamine H4 Receptor Inverse Agonists
- Study: Smits et al. (2010) optimized quinazoline-containing histamine H4 receptor ligands, resulting in sulfonamide analogues with high affinity. This discovery has implications for developing new treatments for inflammatory conditions (Smits, Adami, Istyastono, Zuiderveld, van Dam, de Kanter, Jongejan, Coruzzi, Leurs, & de Esch, 2010).
Biologically Active Quinolines
- Study: Maleki, Seresht, & Ebrahimi (2015) discussed the significance of quinolines in medicinal chemistry due to their various physiological activities. Their research underlines the importance of efficient synthetic methods for constructing quinoline frameworks, which are crucial in drug development (Maleki, Seresht, & Ebrahimi, 2015).
Properties
IUPAC Name |
3-(4-methylphenyl)sulfonyl-4-(4-methylpiperazin-1-yl)quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O2S/c1-16-7-9-17(10-8-16)27(25,26)20-15-22-19-6-4-3-5-18(19)21(20)24-13-11-23(2)12-14-24/h3-10,15H,11-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKLUQGJTZQDDMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(C3=CC=CC=C3N=C2)N4CCN(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.